3-Chloro-N-methylpropan-1-amine hydrochloride
Overview
Description
3-Chloro-N-methylpropan-1-amine hydrochloride, also known as Fluoxetine Impurity, is a chemical compound with the molecular formula C4H10ClN• (HCl) and a molecular weight of 107.583646 . It is a neat product, often used as a building block in synthetic chemistry .
Molecular Structure Analysis
The molecular structure of 3-Chloro-N-methylpropan-1-amine hydrochloride consists of a three-carbon chain (propane) with a chlorine atom (Cl) attached to the third carbon atom, a methyl group (CH3) and an amine group (NH2) attached to the first carbon atom . The compound also includes a hydrochloride group .Physical And Chemical Properties Analysis
3-Chloro-N-methylpropan-1-amine hydrochloride appears as a white to yellow crystal or powder . It has a molecular weight of 144.04 .Scientific Research Applications
Drug-Like Screening Library Development
Kumar et al. (2015) utilized a fungal metabolite, which shares a similar scaffold to 3-Chloro-N-methylpropan-1-amine hydrochloride, to generate a drug-like screening library. This involved converting the metabolite to a related structure and then reacting it with a series of primary amines. The resulting compounds were evaluated for various biological activities, although no significant activity was found at 10 μM (Kumar et al., 2015).
Synthesis of N-Methyl- and N-Alkylamines
Senthamarai et al. (2018) described a method for the synthesis of N-methyl- and N-alkylamines, important in both academic research and industrial production. These compounds, structurally similar to 3-Chloro-N-methylpropan-1-amine hydrochloride, are crucial in the development of life-science molecules (Senthamarai et al., 2018).
CO2 Absorption Research
Yu et al. (2017) investigated diamines for CO2 absorption, aiming to improve the economic viability of carbon capture technologies. The study focused on diamines with structures similar to 3-Chloro-N-methylpropan-1-amine hydrochloride, revealing that such compounds could offer superior liquid absorbents for CO2 absorption (Yu et al., 2017).
Amine Functionalization in Chemical Synthesis
Eidi and Kassaee (2016) developed a method for synthesizing a variety of amides through the amidation of methylarenes with amine hydrochloride salts. This process, using compounds related to 3-Chloro-N-methylpropan-1-amine hydrochloride, showcases the application in synthesizing diverse chemical structures (Eidi & Kassaee, 2016).
Amine-Silica Membranes for CO2 Separation
Yu et al. (2017) explored the development of amine-silica membranes using precursors like 3-Chloro-N-methylpropan-1-amine hydrochloride. These membranes showed potential in CO2 separation, highlighting their importance in environmental applications (Yu et al., 2017).
Safety And Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, and washing thoroughly after handling .
properties
IUPAC Name |
3-chloro-N-methylpropan-1-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10ClN.ClH/c1-6-4-2-3-5;/h6H,2-4H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHBWHBGVZIDIQY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCCCl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H11Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40622482 | |
Record name | 3-Chloro-N-methylpropan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40622482 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-N-methylpropan-1-amine hydrochloride | |
CAS RN |
97145-88-5 | |
Record name | 3-Chloro-N-methylpropan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40622482 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (3-chloropropyl)(methyl)amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.